Cas no 6324-99-8 ( )

  structure
  structure
Product Name: 
CAS No:6324-99-8
MF:C18H24ClNO4
MW:353.84046459198
CID:959496
PubChem ID:53422163
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)ethanamine,hydrochloride
    • KB-214994
    • NSC31761
    • NSC-31761
    • DTXSID20697991
    • 1-(4-Methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)ethan-1-amine--hydrogen chloride (1/1)
    • 6324-99-8
    • 1-(4-METHOXYPHENYL)-2-(3,4,5-TRIMETHOXYPHENYL)ETHANAMINE HYDROCHLORIDE
    •  
    • Inchi: 1S/C18H23NO4.ClH/c1-20-14-7-5-13(6-8-14)15(19)9-12-10-16(21-2)18(23-4)17(11-12)22-3;/h5-8,10-11,15H,9,19H2,1-4H3;1H
    • InChI Key: FNFJANWHMHXEQZ-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1C(=C(C=C(C=1)CC(C1C=CC(=CC=1)OC)N)OC)OC

Computed Properties

  • Exact Mass: 317.16279
  • Monoisotopic Mass: 353.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 319
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.9A^2

Experimental Properties

  • Density: 1.119
  • Boiling Point: 435.1°C at 760 mmHg
  • Flash Point: 219.9°C
  • Refractive Index: 1.551
  • PSA: 62.94
  • LogP: 4.46580
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